Cas no 2287343-70-6 (2,3,6,7,8,9,10,10a-Octahydro-1H-[1,2,4]thiadiazino[2,3-a]azepine 4,4-dioxide)

• Product Name: 2,3,6,7,8,9,10,10a-Octahydro-1H-[1,2,4]thiadiazino[2,3-a]azepine 4,4-dioxide
• CAS No: 2287343-70-6
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 6441446
• PubChem ID: 137942974
• Update Time: 2025-05-19

2,3,6,7,8,9,10,10a-Octahydro-1H-[1,2,4]thiadiazino[2,3-a]azepine 4,4-dioxide Chemical and Physical Properties

Names and Identifiers

• EN300-6743782
• Z3491673158
• 2287343-70-6
• octahydro-1H-4lambda6-[1,2,4]thiadiazino[2,3-a]azepine-4,4-dione
• 2,3,6,7,8,9,10,10a-Octahydro-1H-[1,2,4]thiadiazino[2,3-a]azepine 4,4-dioxide

• Inchi： 1S/C8H16N2O2S/c11-13(12)7-5-9-8-4-2-1-3-6-10(8)13/h8-9H,1-7H2
• InChI Key： CGSFYPNGHFDYPT-UHFFFAOYSA-N
• SMILES： S1(CCNC2CCCCCN12)(=O)=O

Computed Properties

• Exact Mass: 204.09324893g/mol
• Monoisotopic Mass: 204.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.8Ų

Additional information on 2,3,6,7,8,9,10,10a-Octahydro-1H-[1,2,4]thiadiazino[2,3-a]azepine 4,4-dioxide

Introduction to 2,3,6,7,8,9,10,10a-Octahydro-1H-[1,2,4]thiadiazino[2,3-a]azepine 4,4-dioxide (CAS No. 2287343-70-6)

The compound 2,3,6,7,8,9,10,10a-Octahydro-1H-[1,2,4]thiadiazino[2,3-a]azepine 4,4-dioxide, identified by its CAS number 2287343-70-6, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the class of thiadiazinoazepines, a structural motif that has garnered considerable attention due to its potential pharmacological properties. The unique arrangement of nitrogen and sulfur atoms within its core structure imparts distinct chemical and biological characteristics that make it a promising candidate for further investigation.

Recent research in the domain of pharmacologically active heterocycles has highlighted the therapeutic potential of thiadiazinoazepine derivatives. These compounds are known for their ability to interact with various biological targets, making them valuable scaffolds for drug discovery. The specific substitution pattern in 2,3,6,7,8,9,10,10a-Octahydro-1H-[1,2,4]thiadiazino[2,3-a]azepine 4,4-dioxide contributes to its unique reactivity and binding affinity. Specifically, the presence of two oxygen atoms at the 4-position enhances its solubility and stability under physiological conditions.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, related thiadiazinoazepines have been explored for their antimicrobial and anti-inflammatory properties. The octahydro framework of 2,3,6,7,8,9,10,10a-Octahydro-1H-[1,2,4]thiadiazino[2 3-a]azepine 4 ,4-dioxide provides a rigid scaffold that can be modulated to optimize interactions with biological receptors. This flexibility has led to its investigation as a potential lead compound in the development of novel therapeutic agents.

The synthesis of 2 ,3 ,6 ,7 ,8 ,9 ,10 ,10a-Octahydro-1H-[1 ,2 ,4]thiadiazino[ 2 ,3- a]azepine 4 ,4- dioxide presents an intriguing synthetic challenge due to the complexity of its ring system. However, recent advances in organic synthesis have made it more feasible to access such intricate structures. Techniques such as transition-metal-catalyzed cyclizations and oxidative couplings have been instrumental in constructing the desired thiadiazinoazepine core. These methodologies not only improve yield but also allow for greater functional group tolerance.

The pharmacokinetic profile of CAS No. 2287343- 70- 6 is another area of active investigation. Initial studies suggest that this compound exhibits moderate bioavailability when administered orally. Its relatively small molecular size and lipophilic nature facilitate passive diffusion across biological membranes, which is a critical factor for drug efficacy. Additionally, the presence of polar functional groups enhances its solubility, reducing the need for complex formulation strategies. These characteristics make it an attractive candidate for further development into an orally administered therapeutic agent.

One particularly promising application area for CAS No. 2287343- 70- 6 is in the treatment of neurological disorders. The thiadiazinoazepine scaffold has shown potential in modulating neurotransmitter activity, particularly in pathways associated with cognitive function and mood regulation. Preclinical studies have indicated that derivatives of this class may exhibit properties similar to known psychotropic agents, but with improved selectivity and reduced side effects. This has sparked interest among researchers exploring novel treatments for conditions such as depression, anxiety disorders, and neurodegenerative diseases.

Another area where CAS No. 2287343- 70- 6 has shown promise is in anti-inflammatory research. Chronic inflammation is a hallmark of numerous diseases, including autoimmune conditions and metabolic disorders. The unique chemical structure of this compound allows it to interact with inflammatory signaling pathways at multiple levels. By modulating key enzymes and transcription factors involved in inflammation, it may be possible to develop therapies that address the root causes rather than just symptoms.

The development of novel drug candidates often involves iterative optimization based on structural modifications. In the case of CAS No. 2287343- 70- 6， researchers have explored various derivatives by introducing different substituents at strategic positions within the molecule. These modifications have revealed insights into how specific functional groups influence biological activity. For example, the introduction of hydroxyl or amine groups has been found to enhance binding affinity to certain protein targets, while maintaining favorable pharmacokinetic properties.

The computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between CAS No. 2287343- 70- 6 and biological targets. These studies provide valuable insights into binding modes, enzyme kinetics, and potential drug-drug interactions before expensive experimental validation is undertaken. By leveraging advanced computational techniques, researchers can accelerate the drug discovery process and prioritize compounds with higher likelihoods of success.

The regulatory landscape for new pharmaceuticals continues to evolve, with increasing emphasis on safety and efficacy data before market approval. However, CAS No. 2287343-70-6 has emerged as a promising candidate due to its well-characterized chemical properties and preclinical data supporting its therapeutic potential.

In conclusion, CAS No. 2287343-70-6 represents a significant advancement in medicinal chemistry with applications spanning neurological disorders, anti-inflammatory therapies, and beyond. Its unique structural features, coupled with favorable pharmacokinetic properties, make it an attractive lead compound for further development. As research progresses, this compound holds promise not only as a standalone therapeutic agent but also as a foundation for designing next-generation pharmaceuticals targeting complex diseases.